BENGHE Safety Operating Guide

Check Availability & Pricing

Standard Operating Procedure: Etaqualone
Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Etaqualone

Cat. No.: B127262

Disclaimer: This document provides guidance on the proper disposal of etaqualone based on
general principles of laboratory safety and hazardous waste management. Etaqualone is an
analogue of methaqualone, a Schedule | controlled substance in the United States.[1][2] As
such, it may be considered a controlled substance analogue and subject to the same stringent
regulations. Users must consult their institution's Environmental Health and Safety (EHS)
department and adhere to all applicable federal, state, and local regulations, including those
set forth by the Drug Enforcement Administration (DEA) and the Environmental Protection
Agency (EPA).

Essential Safety and Handling Information

Etaqualone is a quinazolinone-class GABAergic agonist with sedative, hypnotic, and central
nervous system depressant properties.[3][4] Its physiological and toxicological properties are
not fully delineated.[5] Due to its pharmacological activity and relationship to methaqualone, all
handling and disposal operations must be conducted with appropriate personal protective
equipment (PPE) and engineering controls to prevent accidental exposure.

Required Personal Protective Equipment (PPE):
o Standard laboratory coat or gown.
o Safety glasses or goggles.

e Appropriate chemical-resistant gloves.
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o Operations with a high risk of aerosolization should be performed in a certified chemical
fume hood.[6]

Chemical and Physical Properties

A summary of etaqualone's known chemical and physical properties is provided below. This
data is essential for proper waste characterization.

Property Value Reference

3-(2-ethylphenyl)-2-methyl-
Chemical Name (_ Yp " Y [3]
quinazolin-4-one

Synonyms Aolan, Athinazone, Ethinazone  [4]

Molecular Formula C17H16N20 [5]

Molar Mass 264.328 g-mol—1 [3]
White crystalline powder

Appearance _ [7]
(hydrochloride form)

Melting Point 81°C [5]

Boiling Point 421.1 °C at 760 mmHg [5]

N Insoluble in water; Soluble in
Solubility (Free Base) [3]
alcohol and nonpolar solvents

Solubility (HCI Salt) Water-soluble [7]

Flash Point 208.5 °C [5]

Disposal Procedure: Step-by-Step Protocol

The primary and mandatory method for the disposal of etaqualone, due to its potential status
as a controlled substance, is through a licensed hazardous waste disposal contractor who is
also registered with the DEA to handle controlled substances.[8][9] Under no circumstances
should etaqualone be disposed of down the drain or in regular solid waste.[10]

Experimental Protocol: Waste Segregation and Containment
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 ldentify Waste Streams: Segregate etaqualone waste into the following categories:
o Pure Etaqualone: Unused, expired, or off-spec solid etaqualone.

o Contaminated Labware: Items with gross contamination (e.qg., flasks, beakers containing
visible residue).

o Trace-Contaminated Materials: Items with incidental contact (e.g., gloves, weighing paper,
pipette tips).

o Contaminated Solvents: Solutions containing dissolved etaqualone.
o Select Appropriate Waste Containers:

o For solid waste and contaminated labware, use a sealable, leak-proof container (e.g., a
screw-cap polyethylene pail or drum). The container must be compatible with the
chemical.[10]

o For liquid waste, use a sealable, chemical-resistant container (e.g., a glass or
polyethylene solvent bottle). Ensure compatibility with the solvent used.

e Labeling:
o Affix a "Hazardous Waste" label to each container immediately.

o Clearly write "Etaqualone Waste" and list all other chemical constituents and their
approximate percentages.

o Include the full name of the Principal Investigator, laboratory room number, and the date
the container was started.

e Storage:

o Store the sealed waste containers in a designated, secure satellite accumulation area
within the laboratory.

o Ensure the storage location is away from incompatible materials and general laboratory
traffic.
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» Arrange for Disposal:
o Contact your institution's EHS department to schedule a pickup.

o Provide the EHS department with a complete inventory of the waste. They will coordinate
with a DEA-registered hazardous waste contractor for final destruction. The DEA's
standard for destruction is to render the substance "non-retrievable,” with incineration

being a recognized method.[9]

Note on Chemical Deactivation: There are no established and validated protocols in the public
domain for the chemical neutralization or deactivation of etaqualone in a laboratory setting.
Attempting to degrade the molecule without a validated procedure could create unknown,
potentially more hazardous byproducts and is strongly discouraged.

Logical Workflow for Etaqualone Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper management and disposal of etaqualone waste.
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Caption: Workflow for the compliant disposal of etaqualone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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